Cas no 99188-22-4 ((2,4-dichlorophenyl)methyl(2-methoxyethyl)amine)

• Product Name: (2,4-dichlorophenyl)methyl(2-methoxyethyl)amine
• CAS No: 99188-22-4
• MF: C₁₀H₁₃Cl₂NO
• MW: 234.122320890427
• MDL: MFCD07408439
• CID: 5020233
• PubChem ID: 4542424
• Update Time: 2025-05-20

(2,4-dichlorophenyl)methyl(2-methoxyethyl)amine Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dichlorobenzyl)-2-methoxyethanamine
• STK147557
• N-(2,4-dichlorobenzyl)-N-(2-methoxyethyl)amine
• [(2,4-DICHLOROPHENYL)METHYL](2-METHOXYETHYL)AMINE
• (2,4-dichlorophenyl)methyl(2-methoxyethyl)amine

• MDL： MFCD07408439
• Inchi： 1S/C10H13Cl2NO/c1-14-5-4-13-7-8-2-3-9(11)6-10(8)12/h2-3,6,13H,4-5,7H2,1H3
• InChI Key： HWGNOLUPGPEOIZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CNCCOC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 157
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (2,4-dichlorophenyl)methyl(2-methoxyethyl)amine

Comprehensive Overview of (2,4-dichlorophenyl)methyl(2-methoxyethyl)amine (CAS No. 99188-22-4)

(2,4-dichlorophenyl)methyl(2-methoxyethyl)amine (CAS No. 99188-22-4) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its distinct functional groups, including a dichlorophenyl moiety, a methyl group, and a methoxyethyl amine group. These structural features contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.

The molecular formula of (2,4-dichlorophenyl)methyl(2-methoxyethyl)amine is C₁₁H₁₄Cl₂NO₂, and it has a molecular weight of approximately 255.13 g/mol. The compound's structure can be visualized as a central amine group bonded to a methoxyethyl chain and a dichlorophenyl ring with a methyl group attached. This arrangement provides the molecule with both hydrophobic and hydrophilic characteristics, making it suitable for interactions with biological systems.

In recent years, (2,4-dichlorophenyl)methyl(2-methoxyethyl)amine has been the subject of numerous studies due to its potential therapeutic applications. Research has focused on its ability to modulate various biological processes, including neurotransmitter release and receptor binding. For instance, studies have shown that this compound can interact with serotonin receptors, potentially making it a candidate for the development of novel antidepressant and anxiolytic drugs.

Beyond its potential in pharmaceuticals, (2,4-dichlorophenyl)methyl(2-methoxyethyl)amine has also been explored for its use in materials science. Its unique chemical properties make it an attractive candidate for the synthesis of advanced polymers and coatings. These materials can be designed to have specific functionalities, such as improved adhesion, enhanced durability, or controlled release properties.

The synthesis of (2,4-dichlorophenyl)methyl(2-methoxyethyl)amine typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions and coupling reactions using appropriate reagents. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous solvents and reagents.

In the context of analytical chemistry, various techniques have been employed to characterize (2,4-dichlorophenyl)methyl(2-methoxyethyl)amine. High-performance liquid chromatography (HPLC), gas chromatography (GC), and nuclear magnetic resonance (NMR) spectroscopy are commonly used to determine the purity and structural integrity of the compound. These methods are crucial for ensuring that the synthesized product meets the required standards for further applications.

The safety profile of (2,4-dichlorophenyl)methyl(2-methoxyethyl)amine is an important consideration in both research and industrial settings. While it is not classified as a hazardous substance under current regulations, proper handling and storage protocols should be followed to minimize any potential risks. This includes using appropriate personal protective equipment (PPE) and storing the compound in well-ventilated areas.

In conclusion, (2,4-dichlorophenyl)methyl(2-methoxyethyl)amine (CAS No. 99188-22-4) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and properties make it an intriguing subject for ongoing research in fields such as pharmaceuticals, materials science, and analytical chemistry. As new studies continue to uncover its capabilities, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions for real-world challenges.